Cas no 2172006-43-6 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid)

• Product Name: 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid
• CAS No: 2172006-43-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6469374
• PubChem ID: 165819145
• Update Time: 2025-06-29

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid
• 2172006-43-6
• 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-hydroxypropanoic acid
• EN300-1559409

• Inchi： 1S/C24H26N2O6/c27-21(23(29)30)12-25-22(28)11-14-9-15(10-14)26-24(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21,27H,9-13H2,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： KRCHMPFTDBDFKL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NCC(C(=O)O)O)=O)C1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid

Introduction to 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid (CAS No. 2172006-43-6)

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid, identified by its CAS number 2172006-43-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl backbone, an amino group functionalized with a methoxycarbonyl moiety, and a hydroxypropanoic acid side chain. The presence of a 9H-fluoren-9-ylmethoxycarbonyl substituent further enhances its structural complexity, making it a subject of interest for researchers exploring novel pharmacophores.

The synthesis and characterization of this compound represent a testament to the advancements in synthetic organic chemistry, particularly in the domain of multi-step reactions involving heterocyclic compounds. The fluorene derivative, known for its rigidity and electronic properties, contributes to the overall stability and potential bioactivity of the molecule. This has prompted investigations into its potential applications in drug discovery, where such structural motifs are often employed to modulate biological targets with high specificity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target protein-protein interactions (PPIs), which are pivotal in numerous cellular processes and often implicated in diseases such as cancer and inflammatory disorders. The unique structural features of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid make it a promising candidate for such applications. The cyclobutyl ring, for instance, can serve as a scaffold to mimic natural binding pockets, while the fluorene moiety can interact with aromatic residues in protein targets through π-stacking interactions.

Moreover, the amide and hydroxypropanoic acid functionalities introduce polar interactions that can enhance binding affinity through hydrogen bonding networks. These features have led to its exploration as a lead compound in fragment-based drug design (FBDD) approaches, where small molecules are screened for their ability to bind to specific protein targets before being optimized further. The methoxycarbonyl group also provides a site for further derivatization, allowing chemists to fine-tune the properties of the molecule for improved pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound in modulating enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. For instance, preliminary computational studies suggest that derivatives of this scaffold could interact with ATP-binding sites of kinases or other enzymes, potentially inhibiting their activity. Such interactions could have therapeutic implications by disrupting aberrant signaling pathways that contribute to disease progression.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The 9H-fluoren-9-ylmethoxycarbonyl group not only adds structural rigidity but also influences the electronic distribution across the molecule, which can be critical for binding affinity and selectivity. This has prompted researchers to explore fluorine-containing analogs of this compound, leveraging fluorine's unique properties such as metabolic stability and enhanced lipophilicity.

In terms of synthetic methodologies, the preparation of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid involves several key steps, including cycloadditions, nucleophilic substitutions, and protection-deprotection strategies. The synthesis often begins with the formation of the cyclobutyl core through intramolecular reactions or by employing transition-metal-catalyzed coupling reactions. Subsequent functionalization steps introduce the amide and hydroxypropanoic acid moieties while maintaining regioselectivity.

The introduction of the fluorene-based methoxycarbonyl group is typically achieved through reactions such as Boc protection or carbamate formation under controlled conditions. These steps require careful optimization to avoid side reactions that could complicate downstream purification processes. Advances in flow chemistry have also enabled more efficient synthesis routes for complex molecules like this one, allowing for higher yields and scalability.

Evaluation of biological activity has been an integral part of studying this compound. In vitro assays have been conducted to assess its interaction with various protein targets, including enzymes and receptors relevant to human health. Initial results suggest that certain analogs exhibit promising binding affinities and selectivity profiles, making them attractive candidates for further development.

The potential therapeutic applications extend beyond enzyme inhibition; there is growing interest in exploring its effects on cellular pathways involving protein degradation systems such as ubiquitination or autophagy. The structural features of this compound may allow it to interfere with these processes by competing with natural substrates or modulating key regulatory enzymes.

Regulatory considerations are also important when developing novel compounds like 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxypropanoic acid (CAS No. 2172006-43-6). Ensuring compliance with Good Manufacturing Practices (GMP) is crucial for advancing from preclinical studies to clinical trials. This involves rigorous quality control measures during synthesis and purification to guarantee batch-to-batch consistency。

The future directions for research on this compound are multifaceted. Further optimization efforts will focus on enhancing its pharmacokinetic properties through structure-based drug design approaches combined with computational modeling techniques such as molecular dynamics simulations or quantum mechanics calculations。

Collaborations between synthetic chemists and biologists will be essential in dissecting how structural modifications influence biological activity at both molecular and cellular levels。 Additionally， exploring new synthetic routes that reduce environmental impact by minimizing waste generation or employing greener solvents will align with broader sustainability goals within pharmaceutical research。